Isobutyl-d9 Paraben

• CAS RN: 1215460-35-7
• Molecular Formula: C11H14O3
• Molecular Weight: 203.285
• IUPAC Name: [1,1,2,3,3,3-hexadeuterio-2-(trideuteriomethyl)propyl] 4-hydroxybenzoate
• InChI: InChI=1S/C11H14O3/c1-8(2)7-14-11(13)9-3-5-10(12)6-4-9/h3-6,8,12H,7H2,1-2H3/i1D3,2D3,7D2,8D
• InChI Key: XPJVKCRENWUEJH-GVZYGMFYSA-N
• SMILES: CC(C)COC(=O)C1=CC=C(C=C1)O
• synonyms: 4-Hydroxybenzoic Acid 2-Methylpropyl-d9 Ester; 2-Methylpropyl-d9 p-Hydroxybenzoate; Isobutyl-d9 4-Hydroxybenzoate; Isobutyl-d9 p-Hydroxybenzoate; p-Hydroxybenzoic Acid Isobutyl-d9 Ester

Description

Isobutyl-d9 Paraben is a marker compound that is commonly used as an internal standard and a tracer marker in chemical research and analysis. It is a derivative of Isobutylparaben, which has a molecular formula of C11H14O3.

Synthesis Analysis

Parabens, including Isobutyl-d9 Paraben, are synthesized through an acid–base reaction or esterification process, using p-hydroxybenzoic acid and an alcohol (R-OH) in the presence of a catalyst such as thionyl chloride, dodeca tungstophosphoric acid or montmorillonite K10 clay.

Molecular Structure Analysis

The molecular formula of Isobutyl-d9 Paraben is C11H5D9O3. The average mass is 194.227 Da and the monoisotopic mass is 194.094299 Da.

Chemical Reactions Analysis

Parabens, including Isobutyl-d9 Paraben, are widely used in different industries as preservatives and antimicrobial compounds. They are introduced into nature through domestic and industrial effluent discharges.

Mechanism of Action

Parabens are known to act as endocrine disruptors and some reports suggest that they are carcinogenic compounds. They can interfere with nuclear receptors for androgens, estrogens, progesterone, glucocorticosteroids, etc.

Future Directions

There is ongoing research into the impact of parabens on the human endocrine system, emphasizing the reproductive and neurobehavioral abnormalities in both animals and humans. More research is needed to establish alternatives to parabens.